Cas no 574729-26-3 (tert-butyl 3,5-diamino-1H-indazole-1-carboxylate)

574729-26-3 structure
Product name:tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
tert-butyl 3,5-diamino-1H-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3,5-diamino-1H-indazole-1-carboxylate
- 1,1-Dimethylethyl 3,5-diamino-1H-indazole-1-carboxylate
- DTXSID301204006
- 3,5-Diamino-indazole-1-carboxylic acid tert-butyl ester
- tert-butyl 3,5-diaminoindazole-1-carboxylate
- SCHEMBL660243
- DA-04740
- MSBJERVOPNHGAT-UHFFFAOYSA-N
- 574729-26-3
- 3,5-diamino-indazole-1-carboxylic acid tert-butylester
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- Inchi: InChI=1S/C12H16N4O2/c1-12(2,3)18-11(17)16-9-5-4-7(13)6-8(9)10(14)15-16/h4-6H,13H2,1-3H3,(H2,14,15)
- InChI Key: MSBJERVOPNHGAT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 248.12732577Da
- Monoisotopic Mass: 248.12732577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2Ų
- XLogP3: 1.8
tert-butyl 3,5-diamino-1H-indazole-1-carboxylate Related Literature
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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2. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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5. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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